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Compound of Interest

Compound Name: BRD2492

Cat. No.: B15584515

This document provides crucial safety and logistical information for the proper disposal of
BRD2492, a potent and selective HDAC1/2 inhibitor. The following procedures are designed for
researchers, scientists, and drug development professionals to ensure safe handling and
disposal in a laboratory setting, in accordance with general best practices for hazardous
chemical waste.

Disclaimer: A specific Safety Data Sheet (SDS) for BRD2492 was not publicly available at the
time of this writing. The following guidance is based on the known chemical and biological
properties of BRD2492 and established protocols for the disposal of potent, biologically active
research compounds. Always consult your institution's Environmental Health and Safety (EHS)
department for specific regulations and procedures.

Chemical and Physical Properties

A summary of the known properties of BRD2492 is provided below.[1]

Property Value

Molecular Formula C20H18N402

Molecular Weight 346.39 g/mol

CAS Number 1821669-43-5

Biological Activity Highly potent, selective HDAC1/2 inhibitor
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Immediate Safety and Handling

Before beginning any disposal procedure, ensure you are wearing the appropriate Personal
Protective Equipment (PPE).

Gloves: Use chemically resistant gloves (e.g., nitrile) to prevent skin contact.

Eye Protection: Wear safety glasses or goggles to protect against splashes.

Lab Coat: A standard lab coat should be worn to protect clothing and skin.

Ventilation: All handling of BRD2492 and its waste should be performed in a certified
chemical fume hood to avoid inhalation of any dust or aerosols.

Step-by-Step Disposal Protocol

The disposal of BRD2492 must be managed as hazardous chemical waste. Adherence to the
Resource Conservation and Recovery Act (RCRA) and local regulations is mandatory.[2][3]

o Waste Classification: Classify all materials contaminated with BRD2492 as "Hazardous
Chemical Waste." This includes:

[¢]

Unused or expired BRD2492.

[¢]

Contaminated labware (e.g., pipette tips, vials, tubes).

o

Contaminated PPE (gloves, etc.).

o

Solvents and solutions containing BRD2492.

e Containerization:

[¢]

Use a designated, leak-proof, and chemically compatible container for solid waste. The
container must have a secure lid.

[¢]

For liquid waste, use a separate, clearly marked, and compatible container.

o

Do not mix BRD2492 waste with other incompatible waste streams.
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e Labeling:

o

Clearly label the waste container with the words "Hazardous Waste."

[¢]

Identify the contents, including "BRD2492" and any other chemicals present (e.qg.,
solvents).

[¢]

Indicate the approximate concentration or quantity of each component.

Note the accumulation start date on the label.

o

o Storage:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

o This area should be away from general lab traffic and incompatible materials.
e Disposal Request:

o Once the waste container is full or reaches the institutional time limit for accumulation,
arrange for disposal through your institution's EHS department.

o Follow their specific procedures for waste pickup requests.

Experimental Workflow for BRD2492 Disposal
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Preparation

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

l

Work within a Chemical Fume Hood

Waste Segregatiqvon & Collection

Identify all BRD2492-contaminated materials

:

Segregate Solid and Liquid Waste

:

Place waste in separate, compatible containers

Labeling & Storage

Label container 'Hazardous Waste' with contents and date

:

Store in designated Satellite Accumulation Area

Final Disposal

Y

Request pickup from Institutional EHS

Click to download full resolution via product page

Caption: Workflow for the proper disposal of BRD2492 waste.
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Spill Management

In the event of a spill:

o Small Spills: Absorb the spill with an inert, non-combustible absorbent material (e.g., sand,
vermiculite). Collect the contaminated absorbent material into a designated hazardous waste
container.

o Large Spills: Evacuate the immediate area and alert your colleagues. Contact your
institution's EHS department for assistance. Do not attempt to clean up a large spill without
proper training and equipment.

By adhering to these procedures, you contribute to a safe laboratory environment and ensure
compliance with environmental regulations. Always prioritize safety and consult your
institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. BRD2492 | CAS#:1821669-43-5 | Chemsrc [chemsrc.com]

2. benchchem.com [benchchem.com]

3. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of BRD2492].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584515#brd2492-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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